2-(9H-fluoren-9-ylmethoxycarbonyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• InChI: InChI=1S/C25H21NO4/c27-24(28)23-13-16-7-1-2-8-17(16)14-26(23)25(29)30-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h1-12,22-23H,13-15H2,(H,27,28)
• InChI Key: LIRBCUNCXDZOOU-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(CC2=CC=CC=C21)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol
• CAS RN: 171859-74-8

Description

The compound “2-(9H-fluoren-9-ylmethoxycarbonyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid” is a type of fluorenylmethyloxycarbonyl (Fmoc) protected amino acid. Fmoc is a protective group used in the synthesis of peptides, which are chains of amino acids. The Fmoc group is often used because it can be removed under mild conditions without affecting the peptide chain.

Synthesis Analysis

The synthesis of Fmoc protected amino acids typically involves the Arndt-Eistert protocol. This protocol starts from commercially available Fmoc α-amino acids and leads to enantiomerically pure Fmoc β-amino acids in only two steps and with high yield.

Molecular Structure Analysis

The molecular structure of this compound includes a fluorenyl group, a methoxy group, a carbonyl group, and an amino group. The molecular formula is C18H17NO4.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 311.3 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the search results.

Scientific Research Applications

Pharmacological Importance of Isoquinoline Derivatives

Isoquinoline derivatives, including those similar in structure to 2-(9H-fluoren-9-ylmethoxycarbonyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid, are studied for their wide range of biological potentials. These include antimicrobial, antitumor, antidiabetic, and neuroprotective activities. Their chemical structure is fundamental to their interaction with biological systems, offering a versatile scaffold for developing pharmacotherapeutics (Danao et al., 2021).

Role in Fluorescent Probes and Zinc Ion Determination

The structural adaptation of isoquinoline derivatives to improve water solubility and cell membrane permeability for biological applications is a key area of study. These adaptations make them potent candidates for developing fluorescent sensors, particularly for detecting zinc ions in biological and environmental samples. The research underscores the importance of such derivatives in designing chemosensors for crucial ions (Mohamad et al., 2021).

Antioxidant and Antimicrobial Applications

Isoquinoline N-oxide alkaloids, closely related to the chemical class under discussion, have shown significant antimicrobial and antioxidant activities. These compounds, derived from natural sources, present an important area for drug discovery, offering leads for the development of new therapeutic agents (Dembitsky et al., 2015).

Analytical and Environmental Applications

Isoquinoline derivatives are also explored for their analytical applications, including the determination of antioxidant activity in various compounds. The structural features of these derivatives allow for their use in spectrophotometry-based assays, contributing to a deeper understanding of the antioxidant properties of complex samples (Munteanu & Apetrei, 2021).

Mechanism of Action

Target of Action

It’s known that fmoc-dl-tic-oh is used in the solid-phase synthesis of bradykinin antagonists . Bradykinin is a peptide that causes blood vessels to dilate (enlarge), and therefore causes blood pressure to lower. So, Fmoc-DL-Tic-OH might interact with the receptors of Bradykinin.

Mode of Action

Fmoc-DL-Tic-OH is a derivative of the fluorenylmethoxycarbonyl (Fmoc) protecting group . The Fmoc group is base-labile, meaning it can be removed under basic conditions . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate . The mechanism of Fmoc protection involves the reaction of the amine group with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) .